Cas no 83816-41-5 (propa-1,2-dienylboronic acid)

• Product Name: propa-1,2-dienylboronic acid
• CAS No: 83816-41-5
• MF: C₃H₅BO₂
• MW: 83.8816010951996
• CID: 2356349
• PubChem ID: 11815280
• Update Time: 2025-04-21

propa-1,2-dienylboronic acid Chemical and Physical Properties

Names and Identifiers

• propa-1,2-dienylboronic acid
• allenyl boronic acid
• Boronic acid,1,2-propadienyl
• Propadienyl-boronsaeure
• DTXCID00424161
• DTXSID10473347
• 83816-41-5
• ALLENYLBORONIC ACID

• Inchi： 1S/C3H5BO2/c1-2-3-4(5)6/h3,5-6H,1H2
• InChI Key： UWYKUBJFERKTAF-UHFFFAOYSA-N
• SMILES： OB(C=C=C)O

Computed Properties

• Exact Mass: 84.03830
• Monoisotopic Mass: 84.0382596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: White solid
• PSA: 40.46000
• LogP: -0.66050
• Solubility: Soluble in most organic solvents, usually in dichloroalkanes or toluene